N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-[2-(2-fluorophenyl)-2-methoxypropyl]ethanediamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-(2-fluorophenyl)-2-methoxypropyl]oxamide
• InChI: InChI=1S/C20H27FN2O3/c1-20(26-2,16-10-6-7-11-17(16)21)14-23-19(25)18(24)22-13-12-15-8-4-3-5-9-15/h6-8,10-11H,3-5,9,12-14H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: XAGHHUPJBJEAFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C(=O)NCCC1=CCCCC1)(C2=CC=CC=C2F)OC
• Molecular Formula: C20H27FN2O3
• Molecular Weight: 362.4 g/mol
• CAS No.: 1706151-50-9

Description

This compound is an oxalamide derivative, which is a class of compounds containing an oxalamide group, which is a dicarboxamide that is the amide derivative of oxalic acid. Oxalamides are used in a variety of applications, including as intermediates in pharmaceutical manufacturing.

Scientific Research Applications

PET Imaging and Receptor Studies

A cyclohexanecarboxamide derivative, closely related to the compound , was found to be a reversible, selective, and high-affinity 5-HT1A receptor antagonist with significant potential for PET imaging. This compound showed high brain uptake, slow clearance, and stability, suggesting its utility in vivo quantification of 5-HT1A receptors, relevant to neuropsychiatric disorders (García et al., 2014). Another study compared 18F-Mefway, a compound with a similar binding profile, to 18F-FCWAY for imaging 5-HT1A receptors in humans. Although 18F-Mefway showed lower distribution volume ratios (DVR) and greater overestimation bias, its resistance to in vivo defluorination highlighted its potential as a PET radioligand for 5-HT1A receptor imaging (Choi et al., 2015).

Analytical Profiles and Biological Matrices

Studies have characterized psychoactive arylcyclohexylamines, sharing structural similarities with the compound , for their analytical profiles in biological matrices. These compounds were identified and quantified in blood, urine, and vitreous humor using robust analytical methods, underscoring the importance of such analyses in understanding the pharmacokinetics and dynamics of novel psychoactive substances (De Paoli et al., 2013).

Chemical Synthesis and Pharmacological Activity

Research into related compounds has explored their synthesis and pharmacological activity, with implications for the treatment of various diseases. For instance, aromatic analogues of retinoids were synthesized, demonstrating activity in reversing keratinization and inhibiting tumor promoter-induced responses, suggesting potential chemopreventive applications (Dawson et al., 1983). Another study focused on the synthesis and styrene copolymerization of novel fluoro and oxy ring-disubstituted phenylcyanoacrylates, indicating the versatility and potential applications of these compounds in materials science (Krause et al., 2019).